Natural living materials serving as biotherapeutics exhibit great potential for treating various diseases owing their immunoactivity, tissue targeting, and other biological activities. In this review, we summarize the recent developments in engineered living materials, including mammalian cells, bacteria, viruses, fungi, microalgae, plants, and their active derivatives that have been used for treating various diseases. Further, the future perspectives and challenges of such engineered living material-based biotherapeutics are discussed to provide considerations for future advances in biomedical applications.

Preparing UV-resistant heterogeneous wettability patterns is critical for the practical application of surfaces with heterogeneous wettability. However, combining UV-resistant superhydrophobic and superhydrophilic materials on heterogeneous surfaces is challenging. Inspired by the structure of cell membranes, a UV-resistant heterogeneous wettability-patterned surface (UPS) is designed via laser ablation of the coating of multilayer structures. UV-resistant superhydrophobic silica patterns can be created in situ on surfaces covered with superhydrophilic TiO2 nanoparticles. The UV resistance time of the UPS with a TiO2-based surface is more than two orders of magnitude higher than that obtained with other surface molecular modification methods that require a mask. The cell-membrane-like structure of the UPS regulates the migration of internal siloxane chain segments in the hydrophilic and hydrophobic regions of the surface. The UPS enables efficient patterning of functional materials under UV irradiation, controlling the wetting behavior of liquids in open-air systems. Furthermore, its heterogeneous wettability remains stable even after 50 h of intense UV irradiation (365 nm, 500 mW cm−2). These UV-resistant heterogeneous wettability patterned surfaces will likely be applied in microfluidics, cell culture, energy conversion, and water collection in the future.

Organic photodetectors, as an emerging wearable photoplethysmographic (PPG) technology, offer exciting opportunities for next-generation photonic healthcare electronics. However, the mutual restraints among photoresponse, structure complexity, and fabrication cost have intrinsically limited the development of organic photodetectors for ubiquitous health monitoring in daily activities. Here, we report an effective route to dramatically boost the performance of organic photodetectors with a solution-processed integration circuit for health monitoring application. Through creating an ideal metal-semiconductor junction interface that minimizes the trap states within the device, we achieve solution-printed organic field-effect transistors (OFETs) with an ultrahigh signal amplification efficiency of 37.1 S A−1, approaching the theoretical thermionic limit. Consequently, monolithic integration of the OFET with an organic photoconductor enables the remarkable amplification of photoresponse signal-to-noise ratio by more than four orders of magnitude from 5.5 to 4.6 × 105, which is able to meet the demand for accurately extracting physiological information from the PPG waveforms. Our work offers an effective and versatile approach to greatly enhance the photodetector performance, promising to revolutionize health monitoring technologies.

Four-dimensional (4D) printing of liquid crystal elastomers (LCEs) via direct ink writing has opened up great opportunities to create stimuli-responsive actuations for applications such as soft robotics. However, most 4D-printed LCEs are limited to thermal actuation and fixed shape morphing, posing a challenge for achieving multiple programmable functionalities and re-programmability. Here, a 4D-printable photochromic titanium-based nanocrystal (TiNC)/LCE composite ink is developed, which enables the reprogrammable photochromism and photo-actuation of a single 4D-printed architecture. The printed TiNC/LCE composite exhibits reversible color-switching between white and black in response to ultraviolet (UV) irradiation and oxygen exposure. Upon near-infrared (NIR) irradiation, the UV-irradiated region can undergo photothermal actuation, allowing for robust grasping and weightlifting. By precisely controlling the structural design and the light irradiation, the single 4D-printed TiNC/LCE object can be globally or locally programmed, erased, and reprogrammed to achieve desirable photo-controllable color patterns and three-dimensional structure constructions, such as barcode patterns and origami- and kirigami-inspired structures. This work provides a novel concept for designing and engineering adaptive structures with unique and tunable multi-functionalities, which have potential applications in biomimetic soft robotics, smart construction engineering, camouflage, multilevel information storage, etc.

Intrinsically stretchable polymeric semiconductors are essential to flexible polymer light-emitting diodes (PLEDs) owing to their excellent strain tolerance capacity under long-time deformation operation. Obtaining intrinsic stretchability, robust emission properties, and excellent charge-transport behavior simultaneously from fully π-conjugated polymers (FCPs) is difficult, particularly for applications in deep-blue PLEDs. Herein, we propose an internal plasticization strategy to introduce a phenyl-ester plasticizer into polyfluorenes (PF-MC4, PF-MC6, and PF-MC8) for narrowband deep-blue flexible PLEDs. Compared with controlled poly[4-(octyloxy)-9,9-diphenylfluoren-2,7-diyl]-co-[5-(octyloxy)-9,9-diphenylfluoren-2,7-diyl] (PODPFs) (2.5%), the freestanding PF-MC8 thin film shows a fracture strain of > 25%. The three stretchable films exhibit stable and efficient deep-blue emission (PLQY > 50%) because of the encapsulation of π-conjugated backbone via pendant phenyl-ester plasticizers. The PF-MC8-based PLEDs show deep-blue emission, which corresponds to CIE and EQE values of (0.16, 0.10) and 1.06%, respectively. Finally, the narrowband deep-blue electroluminescence (FWHM of ∼25 nm; CIE coordinates: (0.15, 0.08)) and performance of the transferred PLEDs based on the PF-MC8 stretchable film are independent of the tensile ratio (up to 45%); however, they show a maximum brightness of 1976 cd m−2 at a ratio of 35%. Therefore, internal plasticization is a promising approach for designing intrinsically stretchable FCPs for flexible electronics.

Solid-state lithium-metal batteries have been identified as a strategic research direction for the electric vehicle industry because of their promising high energy density and potential characteristic safety. However, the intrinsic mechanical properties of solid materials cause inevitable electro-chemo-mechanical failure of electrodes and electrolytes during charging and discharging; these failure mechanisms include lithium penetration and formation of cracks and voids, which pose a serious challenge for the long cycle life of solid-state lithium-metal batteries. Here, a short overview of the recent advances with a view to understand this challenge is provided. Furthermore, new insights into the cross-talk behavior between the cathode and lithium-metal anode are provided based on the non-uniform Li+ flux inducing interactional electro-chemo-mechanical failure. Furthermore, guidelines for designing stable solid-state lithium-metal batteries and research directions to figure out the interelectrode-talk-related electro-chemo-mechanical failure mechanism are presented, which can be significant for accelerating the development of solid-state lithium batteries.

Fe-N-C catalyst for oxygen reduction reaction (ORR) has been considered as the most promising non-precious metal catalyst due to its comparable catalytic performance to Pt in proton exchange membrane fuel cell (PEMFC). The active centers of Fe-pyrrolic N4 have been proven to be extremely active for ORR. However, forming a stable Fe-pyrrolic N4 structure is a huge challenge. Here, a Cyan-Fe-N-C catalyst with Fe-pyrrolic N4 as the intrinsic active center was constructed with the help of axial Fe4C atomic clusters, which showed a half-wave potential of up to 0.836 V (Vs RHE) in the acid environment. More remarkably, it delivers a high power density of 870 mW cm−2 and 478 mW cm−2 at 1.0 bar in H2-O2 and H2-Air full cells respectively. According to theoretical calculation and in-situ spectroscopy, the axial Fe4C can provide strong electronic perturbation to Fe-N4 active centers, leading to the d-orbital electron delocalization of Fe and forming the Fe-pyrrolic N4 bond with high charge distribution, which stabilizes the Fe-pyrrolic N4 structure and optimizes the OH* adsorption during the catalytic process. This work proposes a new strategy to adjust the electronic structure of single-atom catalysts based on the strong interaction between single atoms and atomic clusters.

Bio-solar cells have been studied as sustainable and biocompatible energy sources with significant potential for biomedical applications. However, they are composed of light-harvesting biomolecules with narrow absorption wavelengths and weak transient photocurrent generation. In this study, a nanobiohybrid-based bio-solar cell composed of bacteriorhodopsin, chlorophyllin, and Ni/TiO2 nanoparticles is developed for the first time to overcome the current limitations and verify the possibility of biomedical applications. Bacteriorhodopsin and chlorophyllin are introduced as light-harvesting biomolecules to broaden the absorption wavelength. As a photocatalyst, Ni/TiO2 nanoparticles are introduced to generate a photocurrent and amplify the photocurrent generated by the biomolecules. The developed bio-solar cell absorbed a broad range of visible wavelengths and generated an amplified stationary photocurrent density (152.6 nA/cm2) with a long lifetime (up to 1 month). Besides, the electrophysiological signals of muscle cells at neuromuscular junctions are precisely regulated by motor neurons excited by the photocurrent of the bio-solar cell, indicating that the bio-solar cell can control living cells by signal transmission through other types of living cells. The proposed nanobiohybrid-based bio-solar cell can be used as a sustainable and biocompatible energy source for the development of wearable and implantable biodevices and bioelectronic medicines for humans.

A cohort of 47 patients is screened for pancreatic cancer-precursors with a portable 96-well bioelectronic sensing-array for single-molecule assay in cysts fluid and blood plasma deployable at point-of-care (POC). Pancreatic cancer precursors are mucinous cysts diagnosed with a sensitivity of at most 80% by state-of-the-art cytopathological molecular analyses (e.g., KRASmut DNA). Adding the simultaneous assay of proteins related to malignant transformation (e.g., MUC1 and CD55) is deemed essential to enhance diagnostic accuracy. The bioelectronic array here proposed, based on the SiMoT (Single-Molecule-with-a-large-Transistor) technology, can assay both nucleic acids and proteins at the single-molecule Limit-Of-Identification, LOI (<1% of false-positives and false-negatives). It comprises an ELISA-like 8×12-array organic-electronics disposable cartridge with an electrolyte-gated organic transistor sensor array, and a reusable reader, integrating a custom Si-IC chip, operating via software installed on a USB-connected smart device. The cartridge is complemented by a 3D-printed sensing gate cover plate. KRASmut, MUC1, and CD55 biomarkers either in plasma or cysts-fluid from 5–6 patients at a time, are multiplexed at single-molecule LOI in 1.5 hours. The pancreatic cancer precursors are classified via a machine-learning analysis resulting in at least 96% diagnostic-sensitivity and 100% diagnostic-specificity. This preliminary study opens the way to POC liquid-biopsy-based early diagnosis of pancreatic-cancer precursors in plasma.

Although liquid crystal elastomers (LCEs) have demonstrated various applications in artificial muscles and soft robotics, their inherent flexibility and orientation-dependent forces limit their functions. For instance, LCEs can sustain a high actuation force when they contract but cannot elongate to drive loads with large displacements. In this study, we demonstrate that photo-controllable elongation actuation with a large strain can be achieved in polydomain LCEs by programming the crease structures in a well-defined order to couple the actuation forces generated in the creases. Efficient photo-actuation without overheating-induced damage to the materials is favored, based on the well-designed photosensitive molecular switch crosslinker via the synergy of photochemical and photothermal effects. The LCE actuator can jack up heavy loads, elongate freely, and contract back to manipulate distant objects. Theoretical analysis based on a finite element simulation of the deformation energy during the actuation process reveals a trade-off between the abilities of jacking-up and withstanding load. More importantly, this study simplifies the design of a single material with functions inherent only in other soft robotic devices based on the assembly of individual modules, thus providing a design strategy for surpassing instinctive properties of conventional soft materials to expand and enhance the functions of soft robotics.